2-Fluoro-4-(perfluoroethyl)benzoic acid

• Molecular Formula: C9H4F6O2
• Molecular Weight: 258.12 g/mol
• IUPAC Name: 2-fluoro-4-(1,1,2,2,2-pentafluoroethyl)benzoic acid
• InChI: InChI=1S/C9H4F6O2/c10-6-3-4(1-2-5(6)7(16)17)8(11,12)9(13,14)15/h1-3H,(H,16,17)
• InChI Key: OFQGPZZCMGSNCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(C(F)(F)F)(F)F)F)C(=O)O

Description

2-Fluoro-4-(perfluoroethyl)benzoic acid is a fluorinated benzoic acid derivative characterized by a fluorine atom at the ortho-position (C2) and a perfluoroethyl (-CF₂CF₃) group at the para-position (C4). The perfluoroethyl substituent is a strong electron-withdrawing group (EWG) due to its high electronegativity and inductive effects, which significantly enhances the acidity of the carboxylic acid moiety compared to non-fluorinated analogs.

Comparison with Similar Compounds

Physicochemical Properties

The electronic and steric effects of substituents at the C4 position of 2-fluoro-benzoic acid derivatives critically influence their acidity, solubility, and reactivity.

Table 1: Substituent Effects on Acidity and Solubility

Compound	Substituent	Acidity (pKa)*	Solubility Profile	Key Applications	References
2-Fluoro-4-(perfluoroethyl)benzoic acid	-CF₂CF₃	~1.5–2.5 (estimated)	Low (lipophilic)	Material synthesis, catalysts	[Inferred]
2-Fluoro-4-(trifluoromethyl)benzoic acid	-CF₃	~2.8	Moderate in polar solvents	Radiolabeled HDAC inhibitors
2-Fluoro-4-(tetrazol-5-yl)benzoic acid	-Tetrazole	~3.2	High (ionic interactions)	CO₂-selective MOFs
2-Fluoro-4-methoxybenzoic acid	-OCH₃	~4.1	High in aqueous media	Intermediate in organic synthesis
2-Fluoro-4-(pyrazol-5-yl)benzoic acid	-Pyrazole	~3.5	Moderate	Anticancer agents

*Estimated or literature-derived values.

• Acidity : The perfluoroethyl group induces stronger acidity than trifluoromethyl (-CF₃) or tetrazolyl groups due to cumulative electron-withdrawing effects . Methoxy (-OCH₃), an electron-donating group, reduces acidity significantly .
• Solubility : Lipophilicity increases with fluorinated substituents (-CF₂CF₃ > -CF₃ > -Tetrazole), impacting extraction efficiency and membrane permeability. For example, benzoic acid derivatives with EWGs exhibit higher distribution coefficients in emulsion liquid membranes, enabling rapid extraction .

Table 3: Performance in MOFs

Compound	CO₂ Adsorption Capacity (mmol/g)	Stability	Reference
2-Fluoro-4-(tetrazol-5-yl)benzoic acid	4.1 (at 1 bar, 293 K)	High
Non-fluorinated 4-(tetrazol-5-yl)benzoic acid	3.2	Moderate

• The perfluoroethyl analog is hypothesized to further improve CO₂ selectivity due to increased hydrophobicity and polarizability .

Toxicity Considerations

Quantitative structure-toxicity relationship (QSTR) models for benzoic acids suggest that electronegative substituents like fluorine reduce acute toxicity (higher LD₅₀) by decreasing bioavailability . However, perfluoroalkyl groups may pose environmental persistence concerns.